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Compound of Interest

Compound Name: Amino-PEG10-acid

Cat. No.: B3247408 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and operational efficiency is paramount. This guide provides essential, immediate safety and

logistical information for handling Amino-PEG10-acid, a bifunctional crosslinker commonly

used in bioconjugation and drug delivery applications. The following procedural guidance

outlines operational and disposal plans to foster a safe and effective research environment.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of Amino-PEG10-acid is

fundamental for its safe handling. While a specific Safety Data Sheet (SDS) for Amino-PEG10-
acid is not readily available, data from suppliers and related compounds provide insight into its

characteristics.
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Property Value

Chemical Formula C₂₃H₄₇NO₁₂

Molecular Weight 529.62 g/mol

Appearance White solid

Solubility

Soluble in Methanol (MeOH),

Dimethylformamide (DMF), and Dimethyl

sulfoxide (DMSO)[1]

Storage Temperature

Store at -20°C for long-term storage (months to

years) and at 0-4°C for short-term storage (days

to weeks) in a dry, dark environment.[2]

Incompatible Materials
Strong acids/alkalis, strong oxidizing/reducing

agents[2]

Hazard Identification and Personal Protective
Equipment (PPE)
Due to the presence of both an amine and a carboxylic acid functional group, Amino-PEG10-
acid requires careful handling to mitigate potential hazards. Although specific toxicity data is

limited, information from structurally related compounds, such as Amino-PEG10-amine,

suggests potential for acute oral toxicity and aquatic toxicity[2]. Therefore, a cautious approach

to handling is warranted.

Recommended Personal Protective Equipment (PPE):
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PPE Category Recommended Equipment

Eye/Face Protection

Chemical safety goggles that meet ANSI Z.87.1

standards are required. A face shield should be

worn over safety glasses when there is a risk of

splashing.

Hand Protection

Chemical-resistant gloves, such as nitrile or

butyl rubber, should be worn. Gloves must be

inspected for integrity before each use and

changed immediately if contaminated.

Body Protection

A laboratory coat is mandatory. For procedures

with a higher risk of splashing, a chemically

resistant apron over the lab coat is

recommended.

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to

minimize inhalation of any dust or aerosols. If a

fume hood is not available or for large spills, a

NIOSH-approved respirator with an appropriate

cartridge may be necessary.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Amino-PEG10-acid from receipt to use is critical for safety

and experimental success.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the product name and CAS number on the label match the order.

Wear appropriate PPE (gloves and safety glasses) during inspection.
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2. Storage:

Store the container tightly sealed in a designated, well-ventilated, and cool area.

Long-term storage should be at -20°C.

Short-term storage can be at 0-4°C.

Keep away from incompatible materials such as strong oxidizing agents, acids, and

bases[2].

3. Preparation for Use:

Bring the container to room temperature in a desiccator to prevent moisture condensation.

All handling of the solid compound should be performed in a chemical fume hood to avoid

inhalation of any dust particles.

When preparing solutions, add the solid to the solvent slowly and stir to dissolve.

4. Use in Experiments:

Conduct all experimental work involving Amino-PEG10-acid in a chemical fume hood.

Ensure all reaction vessels are properly labeled.

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory area.

5. Post-Experiment:

Thoroughly clean the work area after use.

Wash hands and any exposed skin with soap and water.

Disposal Plan
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Proper disposal of Amino-PEG10-acid and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Segregation:

Collect all waste materials containing Amino-PEG10-acid, including unused product,

reaction byproducts, and contaminated consumables (e.g., gloves, pipette tips), in a

designated and clearly labeled hazardous waste container.

2. Waste Disposal:

Dispose of the chemical waste in accordance with all applicable federal, state, and local

regulations.

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on chemical waste disposal procedures.

Do not dispose of Amino-PEG10-acid down the drain or in the regular trash.

3. Container Disposal:

Empty containers should be triple-rinsed with an appropriate solvent.

The rinsate should be collected as hazardous waste.

After rinsing, the container can be disposed of according to institutional guidelines for

decontaminated glassware or plasticware.

Experimental Workflow and Safety Precautions
The following diagram illustrates the key stages of handling Amino-PEG10-acid, emphasizing

the integration of safety measures at each step.
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Workflow for Handling Amino-PEG10-acid
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Caption: A flowchart outlining the key procedural steps for the safe handling of Amino-PEG10-
acid.

By adhering to these safety protocols and operational plans, researchers can minimize risks

and create a secure laboratory environment for innovative scientific work. Always consult your

institution's specific safety guidelines and procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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